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Introduction

Simazine, a triazine herbicide, is widely used for the control of broad-leaved weeds and annual
grasses in various agricultural and non-agricultural settings.[1] Its persistence in the
environment necessitates accurate and reliable analytical methods for monitoring its presence
in soil, water, and food products to ensure environmental and human safety.[1] Certified
Reference Materials (CRMs) are crucial for the validation of analytical methods, ensuring the
traceability and comparability of measurement results.

This document provides detailed application notes and protocols for the use of Simazine-
acetic acid (CAS 125454-26-4) as a Certified Reference Material for the quantitative analysis
of Simazine. While the metabolic pathways of Simazine primarily involve N-dealkylation and
hydroxylation, Simazine-acetic acid is understood to be a synthetic derivative. Its structural
similarity to Simazine, combined with distinct chromatographic behavior, makes it an ideal
internal standard for analytical methods such as High-Performance Liquid Chromatography
(HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS).
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Data Presentation

The physicochemical properties of Simazine are well-documented. The properties for

Simazine-acetic acid should be confirmed from the Certificate of Analysis provided by the

supplier.

Table 1: Physicochemical Properties of Simazine

Property Value Reference
CAS Number 122-34-9 [2]
Molecular Formula C7H12CINs [2]
Molecular Weight 201.66 g/mol [2]
Melting Point 225-227 °C
Water Solubility 5 mg/L at 20 °C
Appearance White crystalline powder [2]

Table 2: Physicochemical Properties of Simazine-acetic acid
Property Value Reference
CAS Number 125454-26-4 [3]
Molecular Formula CoH14CINsO2 Inferred
Molecular Weight 259.70 g/mol Inferred
Melting Point Confirm with Certificate of

Analysis

Water Solubility

Confirm with Certificate of

Analysis

Appearance

Confirm with Certificate of

Analysis
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Experimental Protocols

Protocol 1: Quantification of Simazine in Water Samples
using HPLC-UV with Simazine-acetic acid as an Internal
Standard

This protocol describes the determination of Simazine in water samples using High-
Performance Liquid Chromatography with UV detection (HPLC-UV). Simazine-acetic acid is
used as an internal standard to improve the accuracy and precision of the quantification.

1. Materials and Reagents

» Simazine certified reference material

+ Simazine-acetic acid certified reference material (Internal Standard)
o Acetonitrile (HPLC grade)

e Methanol (HPLC grade)

o Water (HPLC grade)

e Formic acid (analytical grade)

e Solid Phase Extraction (SPE) cartridges (e.g., C18)
2. Instrumentation

e HPLC system with a UV detector

e C18 analytical column (e.g., 4.6 x 250 mm, 5 pum)

o SPE manifold

« Nitrogen evaporator

e \ortex mixer
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Analytical balance
. Preparation of Standard Solutions

Primary Stock Solution of Simazine (100 pg/mL): Accurately weigh 10 mg of Simazine CRM
and dissolve it in 100 mL of methanol.

Primary Stock Solution of Simazine-acetic acid (100 pg/mL): Accurately weigh 10 mg of
Simazine-acetic acid CRM and dissolve it in 100 mL of methanol.

Working Standard Solutions: Prepare a series of calibration standards by diluting the primary
stock solutions with the mobile phase. Each standard should contain a constant
concentration of the internal standard (e.g., 1 ug/mL of Simazine-acetic acid).

. Sample Preparation (Solid Phase Extraction)

Condition the C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of HPLC
grade water.

Pass 100 mL of the water sample through the conditioned cartridge at a flow rate of
approximately 5 mL/min.

Wash the cartridge with 5 mL of HPLC grade water.

Dry the cartridge under vacuum for 10 minutes.

Elute the analytes with 5 mL of acetonitrile.

Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the residue in 1 mL of the mobile phase containing the internal standard (1
ng/mL Simazine-acetic acid).

Vortex the solution and transfer it to an HPLC vial.
. HPLC Conditions

Mobile Phase: Acetonitrile:Water (60:40, v/v) with 0.1% formic acid.
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e Flow Rate: 1.0 mL/min

e Injection Volume: 20 pL

e Column Temperature: 30 °C

o UV Detection Wavelength: 220 nm
6. Data Analysis

e Construct a calibration curve by plotting the ratio of the peak area of Simazine to the peak
area of Simazine-acetic acid against the concentration of Simazine.

o Determine the concentration of Simazine in the samples by using the linear regression
equation of the calibration curve.

Diagrams

Proposed Synthesis of Simazine-acetic acid
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Caption: Proposed synthetic pathway for Simazine-acetic acid.
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Analytical Workflow using Simazine-acetic acid as CRM

>

1

Solid Phase Extraction (SPE)
- Condition Cartridge
- Load Sample
- Wash
- Elute

Spike with Simazine-acetic acid
(Internal Standard)

(Evaporation and Reconstitution)

(HPLC-UV Analysis)
Quantification
(Calibration Curve)

< i

Click to download full resolution via product page

Caption: Experimental workflow for Simazine analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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